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Compound of Interest

Compound Name: Gadolinium nitrate pentahydrate

Cat. No.: B2420190

An In-Depth Technical Guide to Gadolinium (l1l) Nitrate Pentahydrate (CAS: 10168-83-9)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, safety
protocols, and applications of Gadolinium (lll) Nitrate Pentahydrate. The information is intended
to support research, development, and handling of this important inorganic compound.

Physicochemical Properties

Gadolinium (I11) nitrate pentahydrate is a white, crystalline solid.[1] It is a hydrated, water-
soluble salt of gadolinium.[2][3] As with other nitrates, it is an oxidizing agent and can form
flammable mixtures when combined with hydrocarbons.[2] The compound is also noted to be
hygroscopic, readily absorbing moisture from the air.[4][5]

Table 1: Physicochemical Data for Gadolinium (Ill) Nitrate Pentahydrate
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Property

Value

Source(s)

CAS Number

10168-83-9 (Anhydrous),
52788-53-1 (Pentahydrate)

[1](4](6]

Molecular Formula

Gd(NOs)3-5H20

[2](7]

Molecular Weight 433.33 g/mol [7]
Appearance White solid/crystals with lumps ~ [4][7][8]
Melting Point 92°C/197.6 °F [7]
Boiling Point Not available [417
Solubility Soluble in water and ethanol [319]
Odor Odorless [41[7]

Safety and Handling

Gadolinium (I11) nitrate pentahydrate is classified as a strong oxidizer and may cause or

intensify fire.[7][10][11] It can cause serious eye damage, skin irritation, and respiratory tract

irritation.[4][10][11] Ingestion may lead to methemoglobinemia, characterized by cyanosis

(bluish skin), convulsions, and dizziness.[4][5]

Table 2: Hazard and Safety Information
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H272: May intensify fire;
oxidizer. H315: Causes skin
irritation. H319: Causes
Hazard Statements _ o [10]
serious eye irritation. H335:
May cause respiratory

irritation.

Signal Word Danger [4][12]

P210: Keep away from
heat/sparks/open flames.
P220: Keep away from
clothing/combustible materials.
P280: Wear protective
gloves/eye protection/face
Precautionary Statements ] [71[10]
protection. P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Use in a well-ventilated area or
chemical fume hood. Minimize
) dust generation. Avoid contact
Handling ] ] ) [41[5]
with skin, eyes, and clothing.
Keep away from combustible

materials.

Store in a cool, dry, well-
ventilated area in a tightly

Storage , [4]5]1[12]
closed container. Do not store

near combustible materials.

Flush eyes with plenty of water
) ) for at least 15 minutes,
First Aid (Eyes) ) . ) [4107]
occasionally lifting eyelids. Get

immediate medical aid.
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Flush skin with plenty of water
] ) ] for at least 15 minutes while
First Aid (Skin) ) ] [4115]
removing contaminated

clothing. Get medical aid.

If victim is conscious, give 2-4
cupfuls of milk or water. Do not

First Aid (Ingestion) give anything by mouth to an [415]
unconscious person. Get

medical aid.

Remove from exposure to
fresh air immediately. If not
] ) ] breathing, give artificial
First Aid (Inhalation) o o [4][5]
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

Applications in Research and Drug Development

Gadolinium (I11) nitrate is a key precursor and material in several high-technology fields,
primarily due to the unique paramagnetic properties of the gadolinium ion (Gd3*).[8]

o MRI Contrast Agents: Its most prominent application in the drug development pipeline is as a
starting material for the synthesis of gadolinium-based contrast agents (GBCAS) used in
Magnetic Resonance Imaging (MRI).[8][13] The high magnetic moment of gadolinium
enhances image clarity, allowing for better visualization of tissues and abnormalities.[2][8]

e Nanoparticle Synthesis: It is used to create gadolinium-doped nanoparticles and other
nanoscale materials for applications in biomedical imaging and sensors.[2][8]

e Phosphors and Scintillators: Gadolinium compounds are used in the production of phosphors
for display technologies and scintillators for medical imaging detectors.[2]

o Catalysis: The compound has been investigated for its catalytic properties in various
chemical reactions.[13]
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» Nuclear Applications: Due to its neutron-absorbing properties, gadolinium nitrate is used as a
water-soluble neutron poison in nuclear reactors.[14]
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Caption: Logical relationship of Gadolinium (111) Nitrate Pentahydrate to its key applications.

Experimental Protocols
Synthesis of Gadolinium (lll) Nitrate

A straightforward method for synthesizing gadolinium nitrate involves the reaction of gadolinium
oxide with nitric acid.

Methodology:

» Reaction Setup: Place a slight excess of gadolinium (Ill) oxide (Gd203) into a reaction
vessel.

» Acid Digestion: Add concentrated nitric acid (HNO3) to the vessel.

o Heating: Gently heat the mixture to facilitate the dissolution of the oxide and promote the
reaction. The reaction should proceed for approximately 1 hour.

« Filtration: After the reaction is complete, filter the hot solution to remove any unreacted
gadolinium oxide.
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» Crystallization: Allow the clear filtrate to cool slowly. Crystalline gadolinium nitrate will
precipitate from the solution.

« Isolation: Collect the crystals by filtration and dry them appropriately.[15]

Caption: Experimental workflow for the synthesis of Gadolinium (1) Nitrate.

Thermal Decomposition Analysis

The thermal stability and decomposition pathway of gadolinium nitrate are critical for its use in
high-temperature applications like ceramics manufacturing. Studies show it decomposes in
multiple steps to ultimately form gadolinium (11l) oxide (Gd203).[16][17]

General Methodology (Thermogravimetric Analysis - TGA):

Sample Preparation: Place a precisely weighed sample of gadolinium (lll) nitrate
pentahydrate into an alumina crucible.

Instrumentation: Use a simultaneous TGA/DTA (Differential Thermal Analysis) instrument
coupled with a Mass Spectrometer (MS) for evolved gas analysis.

Atmosphere: Conduct the analysis under a controlled inert atmosphere (e.g., nitrogen or
helium) at a specified flow rate.

Heating Program: Heat the sample from ambient temperature to >700°C at a constant
heating rate (e.g., 10°C/min).[17]

Data Collection: Continuously record the sample mass (TGA), temperature difference (DTA),
and evolved gas composition (MS) as a function of temperature.

Analysis: Analyze the resulting TGA curve to identify mass loss steps corresponding to
dehydration and denitration. The DTA curve reveals endothermic or exothermic events, and
the MS data identifies the gaseous decomposition products (e.g., H20, NOXx).[16][17]

Intermediate Identification: To identify solid intermediates, the heating can be stopped at
specific temperatures (e.g., 420°C, 520°C) and the residue analyzed by X-ray Diffraction
(XRD).[17]
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Caption: Simplified thermal decomposition pathway of Gadolinium (ll) Nitrate Hydrate.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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